![molecular formula C24H30N2O6 B4234329 N,N'-bis(2,5-dimethoxyphenyl)-1,4-cyclohexanedicarboxamide](/img/structure/B4234329.png)
N,N'-bis(2,5-dimethoxyphenyl)-1,4-cyclohexanedicarboxamide
Overview
Description
N,N'-bis(2,5-dimethoxyphenyl)-1,4-cyclohexanedicarboxamide, commonly known as CTDP-1, is a chemical compound that has gained significant attention in the field of biological research. This compound is a derivative of cyclohexanedicarboxamide and has been synthesized using various methods. CTDP-1 has been found to exhibit promising properties that make it a potential candidate for various scientific applications.
Mechanism of Action
The mechanism of action of CTDP-1 is not fully understood. However, studies have suggested that CTDP-1 inhibits the activity of certain enzymes involved in cell proliferation and inflammation. CTDP-1 has also been found to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
CTDP-1 has been found to exhibit various biochemical and physiological effects. Studies have shown that CTDP-1 can induce apoptosis in cancer cells by activating the caspase pathway. CTDP-1 has also been found to inhibit the activity of certain enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).
Advantages and Limitations for Lab Experiments
CTDP-1 has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in high purity. CTDP-1 has also been found to exhibit low toxicity, making it a safe compound to work with. However, one of the limitations of CTDP-1 is its poor solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on CTDP-1. One potential direction is to study the effects of CTDP-1 on other diseases, such as neurodegenerative diseases. Another potential direction is to develop more efficient methods for synthesizing CTDP-1. Additionally, further studies are needed to fully understand the mechanism of action of CTDP-1 and its potential applications in various scientific fields.
Conclusion:
In conclusion, CTDP-1 is a promising chemical compound that has gained significant attention in the field of biological research. Its potential applications in cancer research and anti-inflammatory therapies make it a valuable compound for future studies. Further research is needed to fully understand the mechanism of action of CTDP-1 and its potential applications in various scientific fields.
Scientific Research Applications
CTDP-1 has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of CTDP-1 is in the field of cancer research. Studies have shown that CTDP-1 has the potential to inhibit the growth of cancer cells in vitro and in vivo. CTDP-1 has also been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
1-N,4-N-bis(2,5-dimethoxyphenyl)cyclohexane-1,4-dicarboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N2O6/c1-29-17-9-11-21(31-3)19(13-17)25-23(27)15-5-7-16(8-6-15)24(28)26-20-14-18(30-2)10-12-22(20)32-4/h9-16H,5-8H2,1-4H3,(H,25,27)(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHUFXYIXQHFRJW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C2CCC(CC2)C(=O)NC3=C(C=CC(=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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